![molecular formula C19H21BrN2O3S B4173637 N-benzyl-1-[(4-bromophenyl)sulfonyl]-3-piperidinecarboxamide](/img/structure/B4173637.png)
N-benzyl-1-[(4-bromophenyl)sulfonyl]-3-piperidinecarboxamide
Overview
Description
N-benzyl-1-[(4-bromophenyl)sulfonyl]-3-piperidinecarboxamide, also known as BPPS, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. BPPS is a sulfonamide-based compound that has been synthesized through a multistep process.
Mechanism of Action
N-benzyl-1-[(4-bromophenyl)sulfonyl]-3-piperidinecarboxamide has been shown to inhibit the activity of certain proteins and enzymes, including acetylcholinesterase and monoamine oxidase. These enzymes play a crucial role in the breakdown of neurotransmitters such as acetylcholine and dopamine, which are important for normal brain function. By inhibiting these enzymes, N-benzyl-1-[(4-bromophenyl)sulfonyl]-3-piperidinecarboxamide can increase the levels of these neurotransmitters, leading to improved cognitive function and potential therapeutic effects.
Biochemical and Physiological Effects:
N-benzyl-1-[(4-bromophenyl)sulfonyl]-3-piperidinecarboxamide has been shown to have various biochemical and physiological effects, including improved cognitive function, reduced inflammation, and potential neuroprotective effects. N-benzyl-1-[(4-bromophenyl)sulfonyl]-3-piperidinecarboxamide has also been shown to have antioxidant properties, which may have implications for the treatment of oxidative stress-related diseases.
Advantages and Limitations for Lab Experiments
N-benzyl-1-[(4-bromophenyl)sulfonyl]-3-piperidinecarboxamide has several advantages for lab experiments, including its high purity and stability. However, N-benzyl-1-[(4-bromophenyl)sulfonyl]-3-piperidinecarboxamide is a relatively complex compound that requires a multistep synthesis process, which may limit its availability and accessibility for some researchers.
Future Directions
There are several potential future directions for the study of N-benzyl-1-[(4-bromophenyl)sulfonyl]-3-piperidinecarboxamide, including further optimization of its synthesis method, exploration of its potential therapeutic applications in various diseases, and investigation of its mechanism of action at the molecular level. Additionally, N-benzyl-1-[(4-bromophenyl)sulfonyl]-3-piperidinecarboxamide may have potential applications in other fields, such as materials science and nanotechnology, which warrant further investigation.
Scientific Research Applications
N-benzyl-1-[(4-bromophenyl)sulfonyl]-3-piperidinecarboxamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, drug discovery, and neuroscience. N-benzyl-1-[(4-bromophenyl)sulfonyl]-3-piperidinecarboxamide has been shown to have inhibitory effects on certain proteins and enzymes, making it a promising candidate for the development of new drugs. N-benzyl-1-[(4-bromophenyl)sulfonyl]-3-piperidinecarboxamide has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.
properties
IUPAC Name |
N-benzyl-1-(4-bromophenyl)sulfonylpiperidine-3-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21BrN2O3S/c20-17-8-10-18(11-9-17)26(24,25)22-12-4-7-16(14-22)19(23)21-13-15-5-2-1-3-6-15/h1-3,5-6,8-11,16H,4,7,12-14H2,(H,21,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BUHNQBHMLNBOPJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)S(=O)(=O)C2=CC=C(C=C2)Br)C(=O)NCC3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21BrN2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
437.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.